Cas no 1956364-35-4 (Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl)-)

• Product Name: Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl)-
• CAS No: 1956364-35-4
• MF: C₁₀H₁₂ClN₃O₃
• MW: 257.673581123352
• CID: 5172893
• Update Time: 2025-06-12

Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl)-

• Inchi： 1S/C10H12ClN3O3/c1-7-6-8(11)12-10(9(7)14(15)16)13-2-4-17-5-3-13/h6H,2-5H2,1H3
• InChI Key： XELZEKNBMZWNDJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC(Cl)=CC(C)=C2[N+]([O-])=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl)-

Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl) (CAS No. 1956364-35-4): A Comprehensive Overview

Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl) (CAS No. 1956364-35-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, has been the subject of extensive studies due to its potential applications in drug development and biochemical interactions. The presence of multiple functional groups, including a chloro substituent, a methyl group, and a nitro group on a pyridinyl backbone, makes this molecule a versatile candidate for further exploration.

The CAS No. 1956364-35-4 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. The molecular formula of Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl) is C₉H₈ClN₃O₂, reflecting its complex composition. This compound's structural features not only contribute to its reactivity but also open doors for innovative applications in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyridinyl moiety in Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl) plays a crucial role in its pharmacological properties. Pyridine derivatives are well-known for their role in various biological processes and have been extensively studied for their potential as pharmacophores. The specific arrangement of functional groups on the pyridine ring enhances the compound's interaction with biological targets, making it an attractive scaffold for drug design.

The chloro, methyl, and nitro substituents further modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. These features are critical in determining the compound's efficacy and safety profile when used in pharmaceutical applications. The nitro group, in particular, can participate in redox reactions, which may be exploited for developing prodrugs or reactive intermediates in synthetic chemistry.

In vitro studies have demonstrated that Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl) exhibits promising interactions with various biological targets. For instance, its structural motif is reminiscent of several known bioactive molecules that target enzymes and receptors involved in inflammatory pathways. This suggests that the compound may have therapeutic potential in conditions such as cancer, autoimmune diseases, and infectious disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to design derivatives with tailored properties. This flexibility makes Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl) a valuable asset in synthetic organic chemistry and drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis.

As research continues to evolve, the applications of Morpholine derivatives are likely to expand beyond traditional pharmaceuticals. Emerging fields such as agrochemicals and material science are increasingly leveraging heterocyclic compounds for novel applications. The unique properties of Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl), position it as a key player in these interdisciplinary areas.

The safety profile of this compound is another critical consideration in its development and application. While preliminary studies suggest that it exhibits moderate toxicity at higher concentrations, further toxicological assessments are necessary to establish safe usage guidelines. These studies will provide valuable insights into its potential side effects and inform future dosing regimens if it moves into clinical development.

In conclusion, Morpholine, 4-(6-chloro-4-methyl-3-nitro-2-pyridinyl) (CAS No. 1956364-35-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of its properties continues to grow through rigorous scientific investigation, we can anticipate new applications emerging from this promising chemical entity.